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Compound of Interest

Compound Name: propylamine hydrobromide
CAS No.: 4905-83-3
Cat. No.: B1643316

Get Quote

Propylamine hydrobromide, also known as propylammonium bromide, is a primary amine
salt that is increasingly finding application in advanced materials science and as a building
block in organic synthesis. This guide provides an in-depth exploration of its chemical
properties, synthesis, characterization, and applications, with a particular focus on insights
relevant to researchers and professionals in drug development.

Molecular Structure and Physicochemical
Properties

Propylamine hydrobromide is the hydrobromide salt of propylamine. The protonation of the
amino group results in the formation of the propylammonium cation, with the bromide anion
serving as the counterion. This ionic nature significantly influences its physical properties
compared to its free base, propylamine.

Table 1: Physicochemical Properties of Propylamine Hydrobromide[1][2][3]
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Property Value

CAS Number 4905-83-3[2][3]

Molecular Formula CsH10BrN[1][3]

Molecular Weight 140.02 g/mol [1][2][3]

Appearance White to almost white powder or crystals[2]
Melting Point 182 °C[2][3]

Propylammonium Bromide, n-Propylammonium

Synonyms
ynony bromide[2][3]

Synthesis of Propylamine Hydrobromide

The synthesis of propylamine hydrobromide is a straightforward acid-base neutralization
reaction. The lone pair of electrons on the nitrogen atom of propylamine acts as a Brgnsted-
Lowry base, accepting a proton from the strong acid, hydrobromic acid.[4]

Reaction Principle

The reaction can be represented by the following equation:
CsH7NHz2 + HBr — CsH7NH3*Br-[4]

This reaction is typically exothermic and proceeds with a high yield. The resulting salt is
generally a stable, crystalline solid that is easier to handle and store than the volatile and
odorous free base.

Experimental Protocol: Laboratory Scale Synthesis

Objective: To synthesize propylamine hydrobromide from propylamine and hydrobromic acid.
Materials:
e Propylamine

e Hydrobromic acid (e.g., 48% aqueous solution)
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e Anhydrous diethyl ether (or other suitable non-polar solvent for precipitation)

e |ce bath

e Round-bottom flask

o Magnetic stirrer and stir bar

e Dropping funnel

e Buchner funnel and filter paper

e Vacuum flask

Procedure:

 In a round-bottom flask equipped with a magnetic stir bar, dissolve a known amount of
propylamine in a minimal amount of a suitable solvent (e.g., isopropanol or ethanol).

e Cool the flask in an ice bath to control the exothermic reaction.

e Slowly add a stoichiometric equivalent of hydrobromic acid to the stirred propylamine
solution via a dropping funnel. Monitor the temperature to ensure it does not rise excessively.

 After the addition is complete, continue stirring the mixture in the ice bath for an additional 30
minutes to ensure the reaction goes to completion.

e The propylamine hydrobromide salt will likely precipitate out of the solution. If not, or to
maximize the yield, slowly add an excess of a non-polar solvent, such as anhydrous diethyl
ether, until precipitation is complete.

o Collect the solid product by vacuum filtration using a Buchner funnel.

¢ Wash the collected solid with a small amount of cold diethyl ether to remove any unreacted
starting materials or impurities.

e Dry the purified propylamine hydrobromide under vacuum to obtain a white crystalline
solid.
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Causality Behind Experimental Choices:

e The use of an ice bath is crucial to manage the exothermic nature of the acid-base
neutralization, preventing potential side reactions and ensuring safety.

e The slow, dropwise addition of the acid allows for better temperature control and prevents
localized overheating.

e The addition of a non-polar solvent like diethyl ether is a common technique for precipitating
ionic salts from a more polar reaction mixture, leveraging the principle of "like dissolves like."

e Washing the product with a cold, non-polar solvent minimizes the loss of the desired salt
while effectively removing non-polar impurities.

Propylamine in Solvent
Acid-Base Reaction Precipitation S ] Wash with »[ Drying under Propylamine
(Ice Bath) Qadd anti-solvent) GIacuum FlliElEr Cold Solvent [ Vacuum Hydrobromide
Hydrobromic Acid

Click to download full resolution via product page

Caption: Workflow for the synthesis of propylamine hydrobromide.

Spectroscopic and Thermal Analysis

Characterization of propylamine hydrobromide is essential to confirm its identity and purity.
The following techniques are commonly employed.

Infrared (IR) Spectroscopy

The IR spectrum of propylamine hydrobromide will exhibit characteristic peaks that differ
from the free base. The most notable change is the appearance of a broad and strong
absorption band in the region of 3200-2800 cm~1, which is characteristic of the N-H stretching
vibrations of the ammonium salt. The distinct "twin peaks" of the primary amine N-H stretch
around 3300-3500 cm~1 in propylamine will be absent.[5] Other characteristic peaks include C-
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H stretching and bending vibrations. An ATR-IR spectrum of propylammonium bromide is
available in the PubChem database.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy

IH NMR: The proton NMR spectrum of propylamine hydrobromide will show signals
corresponding to the propyl chain and the ammonium protons. The protonation of the nitrogen
atom will cause a downfield shift of the protons on the adjacent carbon (a-carbon) compared to
the free amine. The ammonium protons (NHs*) will appear as a broad singlet, and its chemical
shift can be concentration and solvent-dependent. The integration of the peaks will correspond
to the number of protons in each environment.

13C NMR: The carbon NMR spectrum will show three distinct signals for the three carbon atoms
of the propyl group. Similar to the *H NMR, the a-carbon will be deshielded and appear at a
higher chemical shift (further downfield) due to the electron-withdrawing effect of the positively
charged nitrogen atom.[6]

Mass Spectrometry (MS)

Under typical electron ionization (El) mass spectrometry conditions, the propylamine
hydrobromide salt will likely fragment. The observed spectrum will likely be that of the free
propylamine, with the molecular ion peak corresponding to the mass of propylamine (m/z = 59).
A prominent peak is often observed at m/z = 30, corresponding to the [CHz2NH:z]* fragment
resulting from the cleavage of the C-C bond beta to the nitrogen atom.[7] The presence of
bromine may be indicated by its characteristic isotopic pattern if fragments containing bromine
are formed.

Thermal Analysis (TGA/DSC)

Thermogravimetric Analysis (TGA): TGA can be used to determine the thermal stability of
propylamine hydrobromide. The analysis would show the temperature at which the
compound begins to decompose. For alkylammonium halides, decomposition can involve the
loss of HBr and the corresponding alkene, or other degradation pathways.

Differential Scanning Calorimetry (DSC): DSC is used to measure the melting point and other
thermal transitions.[8] The DSC thermogram of propylamine hydrobromide would show a
sharp endothermic peak corresponding to its melting point of approximately 182 °C.[2][3]
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Reactivity and Applications

Propylamine hydrobromide's reactivity is primarily centered around the propylammonium
cation and the bromide anion.

General Reactivity

» Acidity: The ammonium protons are acidic and can be removed by a base to regenerate the
free propylamine.

» Nucleophilic Substitution: The bromide anion can act as a nucleophile in certain reactions,
although it is a relatively weak one.

e Incompatible Materials: Propylamine hydrobromide is incompatible with strong oxidizing
agents.[9]

Applications in Materials Science: Perovskite Solar Cells

A significant and emerging application of propylamine hydrobromide is in the fabrication of
perovskite solar cells.[7][9][10] It is used as an additive or as a component in the formation of
2D and quasi-2D perovskite structures.

Role in Perovskite Formation:

e Improved Film Quality: The addition of propylammonium bromide can lead to the formation of
more uniform and pinhole-free perovskite films. This is attributed to its role in retarding the
crystallization process, which allows for the growth of larger crystal grains.[11]

o Enhanced Stability: Incorporating the larger propylammonium cation into the perovskite
lattice can improve the material's stability against moisture and thermal stress.

o Defect Passivation: The bromide ions can help to passivate defects at the grain boundaries
of the perovskite material, which can reduce non-radiative recombination and improve the
overall power conversion efficiency of the solar cell.
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Caption: Role of propylamine hydrobromide in enhancing perovskite solar cell performance.

Safety, Handling, and Storage

As with any chemical reagent, proper safety precautions must be observed when handling
propylamine hydrobromide.

Hazard Identification

Propylamine hydrobromide is classified with the following hazards:
 Skin Irritation: Causes skin irritation.[2]
o Eye Irritation: Causes serious eye irritation.[2]

o Acute Toxicity: It may be harmful if swallowed, in contact with skin, or if inhaled.[12]

Handling and Personal Protective Equipment (PPE)
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e Engineering Controls: Work in a well-ventilated area, preferably in a fume hood.[9]
e Personal Protective Equipment:

o Eye/Face Protection: Wear chemical safety goggles or a face shield.[9]

o Skin Protection: Wear impervious gloves and a lab coat.[9]

o Respiratory Protection: If dust is generated, use a NIOSH-approved respirator.

Storage

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[9]

e The compound is hygroscopic and sensitive to air, light, and moisture; therefore, storage
under an inert atmosphere is recommended.[9]

» Keep away from incompatible materials such as strong oxidizing agents.[9]

Conclusion

Propylamine hydrobromide is a versatile chemical with well-defined properties. Its primary
application in the burgeoning field of perovskite solar cells highlights its importance in
advanced materials research. For synthetic chemists, it serves as a stable and easy-to-handle
source of the propylamine moiety. A thorough understanding of its synthesis, characterization,
and safe handling procedures, as outlined in this guide, is crucial for its effective and safe
utilization in both research and development settings.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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